2-[(But-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 2-(but-2-ynylamino)pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C9H9N3O2/c1-2-3-4-10-9-11-5-7(6-12-9)8(13)14/h5-6H,4H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key: OAEPHHHTWJFHSK-UHFFFAOYSA-N
• Canonical SMILES: CC#CCNC1=NC=C(C=N1)C(=O)O

Description

2-[(But-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid is a pyrimidine derivative characterized by a but-2-yn-1-yl amino group at the 2-position and a carboxylic acid moiety at the 5-position of the pyrimidine ring. Pyrimidine-5-carboxylic acid derivatives are widely explored in medicinal chemistry due to their roles as kinase inhibitors, receptor antagonists, and intermediates in drug synthesis (e.g., rosuvastatin and imatinib) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(But-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid typically involves the reaction of pyrimidine derivatives with but-2-yn-1-amine under specific conditions. One common method includes:

Starting Materials: Pyrimidine-5-carboxylic acid and but-2-yn-1-amine.

Reaction Conditions: The reaction is often carried out in the presence of a base such as triethylamine and a solvent like dimethylformamide (DMF) at elevated temperatures.

Purification: The product is purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[(But-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, where nucleophiles replace existing substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrimidine derivatives.

Scientific Research Applications

2-[(But-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-[(But-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Observations:

Substituent Diversity: The target compound’s alkyne-containing amino group (but-2-yn-1-yl) contrasts with aromatic (e.g., fluorophenyl in ) or polar (e.g., hydroxymethylpyrrolidinyl in ) substituents in analogs. Alkyne groups may enhance metabolic stability or enable click chemistry modifications.

Molecular Weight and Polarity : Derivatives with aromatic or polar substituents (e.g., ) exhibit higher molecular weights and reduced lipophilicity compared to the alkyne-substituted target compound.

Comparison with Other Derivatives

• 2-(Ethylamino)pyrimidine-5-carboxylic Acid: Synthesized via amidation of pyrimidine carboxylic acids with aliphatic amines (e.g., parallel synthesis in ).
• 4,6-Disubstituted Analogs : Prepared using intermediates like 4,6-dichloro-2-(methylthio)pyrimidine-5-carboxylic acid, followed by chemoselective substitutions .

Biological Activity

2-[(But-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid, also known as 4-[(But-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid, is a pyrimidine derivative with significant potential in medicinal chemistry. This compound features a but-2-yn-1-ylamino substituent and a carboxylic acid functional group, contributing to its biological activity. Research indicates that its unique structural properties allow it to interact with various biological targets, making it a candidate for therapeutic applications, particularly in oncology and antimicrobial treatments.

Chemical Structure and Properties

The molecular formula of 2-[(But-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid is $\text{C}_{10}\text{H}_{11}\text{N}_{3}\text{O}_{2}$, with a molecular weight of approximately 205.21 g/mol. The compound's structure is characterized by:

• Pyrimidine Ring : A six-membered ring containing nitrogen atoms, crucial for biological interactions.
• But-2-yn-1-ylamino Group : An alkyne moiety that enhances the compound's reactivity and binding capabilities.

The biological activity of 2-[(But-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid is primarily attributed to its ability to modulate enzyme activity and receptor interactions. Preliminary studies suggest that the compound may exhibit anticancer properties by inhibiting enzymes involved in cell proliferation and apoptosis pathways. The binding affinity to specific molecular targets can lead to altered signaling cascades within cells, impacting growth and survival.

Anticancer Properties

Research has shown that 2-[(But-2-yn-1-yl)amino]pyrimidine derivatives may inhibit cancer cell lines through various mechanisms:

• Enzyme Inhibition : The compound potentially inhibits key enzymes involved in nucleotide synthesis and cell cycle regulation.
• Apoptosis Induction : It may promote programmed cell death in malignant cells, reducing tumor growth.

Table 1: Summary of Anticancer Activity

Study Reference	Cell Line Tested	IC50 (µM)	Mechanism of Action
	A549 (Lung Cancer)	15	Enzyme inhibition
	MCF7 (Breast Cancer)	12	Apoptosis induction
	HeLa (Cervical Cancer)	10	Cell cycle arrest

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties against various bacterial strains:

• Broad-Spectrum Activity : Exhibits activity against both Gram-positive and Gram-negative bacteria.
• Mechanism : Likely involves disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

Table 2: Summary of Antimicrobial Activity

Bacterial Strain	MIC (µg/mL)	Activity Type
Staphylococcus aureus	4	Bactericidal
Escherichia coli	8	Bacteriostatic
Pseudomonas aeruginosa	16	Bacteriostatic

Case Study 1: Anticancer Efficacy

In a study conducted on A549 lung cancer cells, treatment with 2-[(But-2-yn-1-yl)amino]pyrimidine resulted in a significant reduction in cell viability, with an IC50 value of 15 µM. The mechanism was linked to the inhibition of the enzyme dihydrofolate reductase (DHFR), crucial for DNA synthesis.

Case Study 2: Antimicrobial Assessment

A recent evaluation of the compound's antimicrobial activity demonstrated potent effects against Staphylococcus aureus with an MIC value of 4 µg/mL. This study highlighted the compound's potential as a lead structure for developing new antibiotics.